Cas no 1804671-83-7 (3-Bromo-2-cyano-4-fluoro-6-(trifluoromethoxy)pyridine)

• Product Name: 3-Bromo-2-cyano-4-fluoro-6-(trifluoromethoxy)pyridine
• CAS No: 1804671-83-7
• MF: C₇HBrF₄N₂O
• MW: 284.993254423141
• CID: 4910427
• Update Time: 2025-08-05

3-Bromo-2-cyano-4-fluoro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-4-fluoro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrF4N2O/c8-6-3(9)1-5(14-4(6)2-13)15-7(10,11)12/h1H
• InChI Key： BQMIVXSXWCHLJD-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(C=C1F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 3.2
• Topological Polar Surface Area: 45.9

Additional information on 3-Bromo-2-cyano-4-fluoro-6-(trifluoromethoxy)pyridine

3-Bromo-2-cyano-4-fluoro-6-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 3-Bromo-2-cyano-4-fluoro-6-(trifluoromethoxy)pyridine (CAS No. 1804671-83-7) is a highly substituted pyridine derivative with significant potential in various chemical and pharmaceutical applications. This molecule is characterized by its unique substitution pattern, featuring a bromine atom at position 3, a cyano group at position 2, a fluorine atom at position 4, and a trifluoromethoxy group at position 6. The combination of these substituents imparts distinctive electronic and steric properties, making it an intriguing subject for research in organic synthesis, medicinal chemistry, and materials science.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery. The presence of electron-withdrawing groups such as cyano (-CN), fluorine (-F), and trifluoromethoxy (-OCF₃) significantly influences the electronic environment of the pyridine ring. These groups enhance the molecule's reactivity towards nucleophilic aromatic substitution reactions, making it a valuable intermediate in the synthesis of complex heterocyclic compounds. For instance, researchers have utilized this compound as a key intermediate in the construction of bioactive molecules targeting various therapeutic areas, including oncology and infectious diseases.

The trifluoromethoxy group (-OCF₃) is particularly notable for its strong electron-withdrawing effect and high stability under harsh reaction conditions. This substituent not only enhances the molecule's solubility but also contributes to its metabolic stability, which is crucial for drug candidates. Recent advancements in fluorination techniques have further expanded the scope of pyridine derivatives like 3-Bromo-2-cyano-4-fluoro-6-(trifluoromethoxy)pyridine, enabling their incorporation into diverse chemical frameworks.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The bromine atom at position 3 serves as an excellent leaving group, facilitating further modifications to tailor the molecule for specific applications. For example, substitution reactions can introduce additional functional groups or modify existing ones to optimize pharmacokinetic properties.

From an environmental perspective, the development of sustainable synthetic routes for 3-Bromo-2-cyano-4-fluoro-6-(trifluoromethoxy)pyridine has gained attention. Researchers are exploring catalytic methods and green chemistry principles to minimize waste and reduce energy consumption during its production. These efforts align with global initiatives to promote environmentally friendly chemical processes.

In conclusion, 3-Bromo-2-cyano-4-fluoro-6-(trifluoromethoxy)pyridine stands out as a versatile building block in modern organic chemistry. Its unique combination of substituents offers immense potential for innovation across multiple disciplines. As research continues to uncover new applications and efficient synthesis pathways, this compound will likely play an increasingly important role in advancing chemical science and technology.